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Compound of Interest

Compound Name: Antituberculosis agent-2

Cat. No.: B15141665 Get Quote

Essential Safety and Handling Guide for
Rifampicin
Topic: Personal Protective Equipment for Handling Antituberculosis Agent-2 (Rifampicin)

Content Type: Provides essential, immediate safety and logistical information, including

operational and disposal plans. This content provides procedural, step-by-step guidance that

directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety protocols and logistical plans for handling the

antituberculosis agent Rifampicin in a laboratory setting. Adherence to these procedures is

critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Physicochemical
Properties
Rifampicin is a potent antibiotic used in the treatment of tuberculosis and other mycobacterial

infections.[1] It is considered a hazardous substance and requires careful handling to avoid

exposure.[1][2]

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15141665?utm_src=pdf-interest
https://www.benchchem.com/product/b15141665?utm_src=pdf-body
https://datasheets.scbt.com/sc-200910.pdf
https://datasheets.scbt.com/sc-200910.pdf
https://cdn.caymanchem.com/cdn/insert/14423.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Appearance
Red to reddish-brown

crystalline powder
[3]

CAS Number 13292-46-1 [4][5]

Molecular Formula C43H58N4O12 [2]

Molecular Weight 822.9 g/mol [2]

Melting Point 183-188 °C [6]

Oral LD50 (Rat) 1570 mg/kg [5]

Solubility

Soluble in DMSO and DMF;

sparingly soluble in aqueous

buffers.

[2]

Hazard Statements:

Harmful if swallowed.[5][7]

Causes skin irritation.[5][7]

Causes serious eye irritation.[5][7]

May cause respiratory irritation.[5][7]

Suspected of damaging the unborn child.[6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Rifampicin to prevent skin, eye, and respiratory

exposure.
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PPE Item Specification Rationale

Gloves
Nitrile gloves, inspected before

use.

Prevents skin contact.

Contaminated gloves should

be disposed of as hazardous

waste.[8][9]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles and splashes.[8][10]

Lab Coat
A buttoned lab coat with cuffs

tucked into gloves.

Protects skin and personal

clothing from contamination.

[11]

Respiratory Protection N95 respirator or equivalent.

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.

Experimental Protocols: Safe Handling and
Weighing
All work with Rifampicin powder should be conducted within a certified chemical fume hood to

minimize inhalation risk.[12][13]

Step-by-Step Weighing Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is operational.

Containment: Place a tared weigh boat or beaker on the analytical balance inside the fume

hood.

Dispensing: Carefully dispense the Rifampicin powder into the container. Avoid generating

dust. Use a spatula and gently tap it on the container's edge to dislodge any remaining

powder.
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Cleaning: After weighing, immediately clean the spatula with ethanol and a wipe. Dispose of

the wipe in the designated hazardous waste container.

Glove Change: Once the powder is handled and the container is sealed, change gloves to

prevent cross-contamination.[12]

Decontamination: Wipe down the balance and surrounding surfaces within the fume hood

with an appropriate cleaning agent.

Disposal Plan
All waste contaminated with Rifampicin must be treated as hazardous waste and disposed of

according to local, state, and federal regulations.[1][7]

Waste Segregation:

Solid Waste: Contaminated gloves, wipes, weigh boats, and any other disposable materials

should be collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Solutions containing Rifampicin should be collected in a designated, sealed

hazardous waste container. Do not pour Rifampicin solutions down the drain.[8]

Sharps: Contaminated needles or other sharps must be placed in a designated sharps

container for hazardous waste.

Emergency Procedures
Spill Response:

Minor Spill: For a small spill of dry powder, dampen the material with water to prevent it from

becoming airborne.[1] Carefully sweep or vacuum the material into a sealed container for

hazardous waste disposal. The vacuum must be fitted with a HEPA filter.[1]

Major Spill: Evacuate the area and alert emergency responders.[1]

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[8][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[9]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[9]
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Caption: Workflow for the safe handling and disposal of Rifampicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15141665?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-200910.pdf
https://cdn.caymanchem.com/cdn/insert/14423.pdf
https://www.chemicalbook.com/msds/rifampicin.htm
https://www.carlroth.com/medias/SDB-4163-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkxMTR8YXBwbGljYXRpb24vcGRmfGFHVTFMMmc0TVM4NU1UZ3lNamd5TnpRek9ETTRMMU5FUWw4ME1UWXpYMEZWWDBWT0xuQmtaZ3wxYzE3OTExODVjY2JmNTFkNDM1ZmU3Mzg4Y2FmMDBmZmRmODE1MzI1MjI1NmVhMjVjYjQxMWNlYjhiZTk1NDQw
https://cdn.caymanchem.com/cdn/msds/14423m.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01455.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10103443&lang=EN
https://www.cdhfinechemical.com/images/product/msds/133_547124735_RIFAMPICINCASNO13292-46-1MSDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1089
https://www.youtube.com/watch?v=i1D6zpSw_6Q
https://www.youtube.com/watch?v=GjAD83B4JaY
http://kerrlab.org/Public/RifampicinSolution
https://www.fishersci.com/store/msds?partNumber=AC455620050&productDescription=RIFAMPIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15141665#personal-protective-equipment-for-handling-antituberculosis-agent-2
https://www.benchchem.com/product/b15141665#personal-protective-equipment-for-handling-antituberculosis-agent-2
https://www.benchchem.com/product/b15141665#personal-protective-equipment-for-handling-antituberculosis-agent-2
https://www.benchchem.com/product/b15141665#personal-protective-equipment-for-handling-antituberculosis-agent-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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